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Compound of Interest

Compound Name: RH-5849

Cat. No.: B1680582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicology of RH-5849, a

pioneering nonsteroidal ecdysone agonist. RH-5849, chemically known as 1,2-dibenzoyl-1-tert-

butylhydrazine, has been a significant tool in insecticide research due to its specific mode of

action, which mimics the insect molting hormone 20-hydroxyecdysone. This document

synthesizes key toxicological data, details experimental methodologies for its assessment, and

visualizes its mechanism of action and metabolic fate.

Core Toxicological Data
The toxicological profile of RH-5849 is characterized by its high potency against specific insect

orders, particularly Lepidoptera, and its comparatively lower toxicity to non-target organisms.

The following tables summarize the available quantitative data on the acute and chronic toxicity

of RH-5849.

Table 1: Acute Toxicity of RH-5849 to Various Insect Species
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Species Order Life Stage
Exposure
Route

Value Units

Spodoptera

exempta
Lepidoptera

2nd-5th Instar

Larvae
Oral (diet) 7.5 LC50 (mg/L)

Spodoptera

exempta
Lepidoptera

6th Instar

Larvae
Oral (diet) 1.8 LC50 (mg/L)

Spodoptera

exigua
Lepidoptera

2nd-4th Instar

Larvae
Oral (diet) 195 LC50 (mg/L)

Spodoptera

exigua
Lepidoptera

5th Instar

Larvae
Oral (diet) 110 LC50 (mg/L)

Spodoptera

litura
Lepidoptera

All Larval

Stages
Oral (leaf-dip) 18.1-26.5

LC50 (ppm)

[1]

Leptinotarsa

decemlineata
Coleoptera

1st-3rd Instar

Larvae
Oral (diet) 5.5 LC50 (mg/L)

Leptinotarsa

decemlineata
Coleoptera

4th Instar

Larvae
Oral (diet) 1.8 LC50 (mg/L)

Ephestia

kuehniella
Lepidoptera Pupae Topical 0.05

LD50 (µ

g/insect )[2]

Muscina

stabulans
Diptera

3rd Instar

Larvae
Topical 0.025-4.0

Dose range

(µ g/insect )

Table 2: Ecotoxicity of RH-5849 to Aquatic Invertebrates
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Species Test Type Duration Endpoint Value Units

Daphnia

magna
Acute 48 hours

Immobilizatio

n
45.3

EC50 (mg/L)

[3]

Daphnia

magna
Chronic 21 days Survival 1.34

EC50 (mg/L)

[3]

Daphnia

magna
Chronic 21 days Reproduction 0.5423

EC50 (mg/L)

[3]

Daphnia

magna
Chronic 21 days Reproduction 0.050

NOEC (mg/L)

[3]

Mechanism of Action: Ecdysone Receptor Agonism
RH-5849 exerts its insecticidal effect by acting as an agonist of the ecdysone receptor (EcR), a

nuclear receptor that plays a crucial role in insect development, particularly in the molting

process.[4] Unlike the natural hormone 20-hydroxyecdysone, RH-5849 is a non-steroidal

molecule.[4] Upon entering the insect, RH-5849 binds to the ligand-binding domain of the EcR,

inducing a conformational change that promotes the heterodimerization of EcR with the

ultraspiracle protein (USP). This activated EcR/USP complex then binds to specific DNA

sequences known as ecdysone response elements (EcREs) in the promoter regions of target

genes. This binding initiates the transcription of a cascade of genes involved in molting, leading

to a premature and abortive molt, which is ultimately lethal to the insect.[5] This process

disrupts the normal developmental cycle, causing symptoms such as cessation of feeding,

apolysis (the separation of the old cuticle), and the synthesis of a new, but improperly formed,

cuticle, ultimately leading to mortality.
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Click to download full resolution via product page

Figure 1: Simplified signaling pathway of RH-5849 as an ecdysone receptor agonist.

Metabolic Fate of RH-5849
The metabolic fate of RH-5849 in insects primarily involves detoxification pathways that

increase its water solubility and facilitate its excretion. The primary enzymes involved in this

process are cytochrome P450 monooxygenases (CYPs) and glutathione S-transferases

(GSTs).[3] CYPs typically catalyze oxidative reactions, such as hydroxylation and dealkylation,

of the RH-5849 molecule.[3] These initial modifications can either directly detoxify the

compound or create sites for subsequent conjugation reactions. GSTs then catalyze the

conjugation of the modified RH-5849 with endogenous glutathione, a tripeptide that significantly

increases the water solubility of the xenobiotic, leading to its eventual elimination from the

insect's body. The efficiency of these metabolic pathways can vary between insect species,

which may contribute to the observed differences in susceptibility to RH-5849.

Phase I Metabolism Phase II Metabolism

RH-5849 Cytochrome P450s
 Oxidation Oxidized Metabolites

(e.g., hydroxylated RH-5849) Glutathione S-Transferases
 Conjugation Glutathione Conjugates

(Water-soluble) Excretion

Click to download full resolution via product page

Figure 2: Generalized metabolic pathway of RH-5849 in insects.

Experimental Protocols
The toxicological evaluation of RH-5849 typically follows standardized bioassay protocols to

ensure the reliability and reproducibility of the data. The OECD Guidelines for the Testing of

Chemicals provide a framework for many of these methods.[6][7]

Insect Bioassays
1. Topical Application Bioassay:
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Objective: To determine the contact toxicity of RH-5849.

Procedure:

A stock solution of RH-5849 is prepared in a suitable solvent (e.g., acetone).

Serial dilutions are made to obtain a range of concentrations.

A small, precise volume (e.g., 1 µL) of each dilution is applied to the dorsal thorax of

individual insects using a micro-applicator.

Control insects are treated with the solvent alone.

Treated insects are housed under controlled conditions (temperature, humidity,

photoperiod) with access to food and water.

Mortality and any sublethal effects (e.g., premature molting, deformities) are recorded at

specified time points (e.g., 24, 48, 72 hours).

The LD50 (the dose causing 50% mortality) is calculated using probit analysis.

2. Dietary Exposure Bioassay:

Objective: To determine the oral toxicity of RH-5849.

Procedure:

RH-5849 is incorporated into the insect's artificial diet at various concentrations.

A known number of insects are placed in individual containers with a pre-weighed amount

of the treated diet.

Control insects are fed an untreated diet.

The insects are maintained under controlled environmental conditions.

Mortality, food consumption, and body weight are monitored daily.

The LC50 (the concentration causing 50% mortality) is determined.
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Aquatic Ecotoxicity Testing (Daphnia magna)
Objective: To assess the potential risk of RH-5849 to aquatic ecosystems.

Procedure (based on OECD Guideline 202):

Daphnia magna neonates (<24 hours old) are exposed to a range of RH-5849
concentrations in a defined aqueous medium.

A control group is maintained in the medium without the test substance.

The test is conducted under static or semi-static conditions for 48 hours.

The number of immobilized daphnids is recorded at 24 and 48 hours.

The EC50 (the concentration causing 50% immobilization) is calculated.

Chronic Toxicity (based on OECD Guideline 211):

The test is extended for 21 days, covering a significant portion of the Daphnia life cycle.

Endpoints include survival, growth, and reproduction (number of offspring produced).

The EC50 for reproductive effects and the No-Observed-Effect Concentration (NOEC) are

determined.
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Figure 3: General experimental workflow for toxicological assessment of an insecticide.
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Sublethal Effects
Exposure to sublethal concentrations of RH-5849 can lead to a range of adverse effects on

insect physiology and reproduction. In Spodoptera litura, sublethal doses fed to larvae resulted

in reduced mating success, decreased longevity of males, and reduced fecundity and fertility in

females that mated with treated males.[2][7] These effects were linked to adverse impacts on

the male reproductive system, including reduced sperm production and transfer.[2][7]

Furthermore, sublethal exposure can cause developmental abnormalities, such as the

formation of defective pupae and adults.[8]

Selectivity and Non-Target Organisms
A key feature of RH-5849 and other diacylhydrazine insecticides is their selectivity. They are

highly active against certain insect orders, particularly Lepidoptera, while showing significantly

lower toxicity to others. For instance, RH-5849 has been shown to have no activity against

nymphs of the predatory bug Podisus sagitta or larvae of the migratory locust, Locusta

migratoria migratorioides.[9] This selectivity is attributed to differences in the structure of the

ecdysone receptor's ligand-binding pocket among different insect orders, which can prevent the

effective binding of RH-5849 in non-target species. This characteristic makes RH-5849 a

valuable tool for integrated pest management (IPM) programs, as it can target specific pests

while minimizing harm to beneficial insects.

In conclusion, RH-5849 is a potent and selective insecticide that acts as a nonsteroidal agonist

of the ecdysone receptor. Its toxicology is well-characterized, with a clear mechanism of action

that leads to premature and lethal molting in susceptible insects. The compound undergoes

metabolic detoxification, primarily through the actions of cytochrome P450s and glutathione S-

transferases. While highly effective against target pests, its selectivity and the availability of

standardized testing protocols make it a valuable compound for both pest control and

toxicological research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.researchgate.net/publication/15003847_RH-5849_a_nonsteroidal_ecdysone_agonist_does_not_mimic_makisterone-A_in_Dysdercus_koenigii
https://www.researchgate.net/figure/Effects-in-vivo-of-the-RH-5849-administered-by-topical-application-in-the-newly_fig1_311806985
https://pubmed.ncbi.nlm.nih.gov/29396821/
https://pubmed.ncbi.nlm.nih.gov/29396821/
https://www.publichealthtoxicology.com/Exploring-Galleria-mellonella-as-a-novel-model-nfor-evaluating-permeation-and-toxicity,197414,0,2.html
https://www.publichealthtoxicology.com/Exploring-Galleria-mellonella-as-a-novel-model-nfor-evaluating-permeation-and-toxicity,197414,0,2.html
https://www.researchgate.net/publication/233839893_A_new_dibenzoylhydrazine_with_insecticidal_activity_against_Anopheles_mosquito_larvae
https://www.researchgate.net/publication/323104374_Galleria_mellonella_larvae_allow_the_discrimination_of_toxic_and_non-toxic_chemicals
https://pubmed.ncbi.nlm.nih.gov/15183280/
https://pubmed.ncbi.nlm.nih.gov/15183280/
https://pubmed.ncbi.nlm.nih.gov/15183280/
https://pubmed.ncbi.nlm.nih.gov/3393913/
https://pubmed.ncbi.nlm.nih.gov/3393913/
https://pubmed.ncbi.nlm.nih.gov/8194581/
https://pubmed.ncbi.nlm.nih.gov/8194581/
https://www.benchchem.com/product/b1680582#understanding-the-toxicology-of-rh-5849
https://www.benchchem.com/product/b1680582#understanding-the-toxicology-of-rh-5849
https://www.benchchem.com/product/b1680582#understanding-the-toxicology-of-rh-5849
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

